Cas no 330860-11-2 (4-(3-bromobenzenecarbothioyl)morpholine)

• Product Name: 4-(3-bromobenzenecarbothioyl)morpholine
• CAS No: 330860-11-2
• MF: C₁₁H₁₂BrNOS
• MW: 286.188080787659
• CID: 5446456
• Update Time: 2025-10-29

4-(3-bromobenzenecarbothioyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-morpholin-4-ylmethanethione
• 4-(3-bromobenzenecarbothioyl)morpholine

• Inchi： 1S/C11H12BrNOS/c12-10-3-1-2-9(8-10)11(15)13-4-6-14-7-5-13/h1-3,8H,4-7H2
• InChI Key： YFQAPJRGPXOSOX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1CCOCC1)=S

Additional information on 4-(3-bromobenzenecarbothioyl)morpholine

Recent Advances in the Study of 4-(3-Bromobenzenecarbothioyl)morpholine (CAS: 330860-11-2)

The compound 4-(3-bromobenzenecarbothioyl)morpholine (CAS: 330860-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-(3-bromobenzenecarbothioyl)morpholine as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromobenzene and morpholine moieties, make it a valuable scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors with promising anticancer activity.

In addition to its synthetic utility, 4-(3-bromobenzenecarbothioyl)morpholine has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Researchers have also explored its interactions with cellular targets using computational docking studies, revealing high binding affinity to proteins involved in signal transduction.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(3-bromobenzenecarbothioyl)morpholine-derived compounds. Recent efforts have focused on structural modifications to enhance solubility and bioavailability while maintaining biological activity. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the successful derivatization of this scaffold, yielding analogs with improved metabolic stability.

Looking ahead, the continued exploration of 4-(3-bromobenzenecarbothioyl)morpholine and its derivatives holds great promise for the development of new therapeutic agents. Future research directions may include in vivo efficacy studies, mechanism-of-action investigations, and the expansion of its applications beyond its current scope. The compound's versatility and the growing body of research supporting its utility underscore its importance in modern drug discovery pipelines.